Cas no 62248-66-2 (1-Naphthalenecarbonitrile, 1,2,3,4-tetrahydro-1-methyl-)

• Product Name: 1-Naphthalenecarbonitrile, 1,2,3,4-tetrahydro-1-methyl-
• CAS No: 62248-66-2
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 452492
• PubChem ID: 21622464
• Update Time: 2025-04-19

1-Naphthalenecarbonitrile, 1,2,3,4-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 1,2,3,4-tetrahydro-1-methyl-
• 1-methyl-3,4-dihydro-2H-naphthalene-1-carbonitrile
• AKOS014712613
• DTXSID50616397
• SCHEMBL779686
• 1-methyl-1,2,3,4-tetrahydronaphthalene-1-carbonitrile
• NYHVRJJOGMZJKX-UHFFFAOYSA-N
• 62248-66-2

• Inchi： 1S/C12H13N/c1-12(9-13)8-4-6-10-5-2-3-7-11(10)12/h2-3,5,7H,4,6,8H2,1H3
• InChI Key： NYHVRJJOGMZJKX-UHFFFAOYSA-N
• SMILES： N#CC1(C)C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 171.10489
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins